Cas no 15969-28-5 (1,2,4-Triazine-3(2H)-thione,5-phenyl-)

15969-28-5 structure
Product name:1,2,4-Triazine-3(2H)-thione,5-phenyl-
1,2,4-Triazine-3(2H)-thione,5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazine-3(2H)-thione,5-phenyl-
- 5-PHENYL-1,2,4-TRIAZINE-3-THIOL
- 5-phenyl-2H-1,2,4-triazine-3-thione
- 5-Phenyl-as-triazine-3-thiol
- 5-phenyl-1,2,4-triazine-3(2H)-thione
- I 319
- sodium 5-phenyl-1,2-dihydro-1,2,4-triazine-3-thiolate
- 5-phenyl-2,3-dihydro-1,2,4-triazine-3-thione
- SCHEMBL11111779
- DTXSID00166711
- VWXNWTKUEPUSRZ-UHFFFAOYSA-N
- AKOS032963840
- SB73650
- FT-0703124
- as-Triazine-3-thiol, 5-phenyl-
- SCHEMBL1553860
- 15969-28-5
- AKOS002283788
- DB-029190
- STK399131
-
- Inchi: InChI=1S/C9H7N3S/c13-9-11-8(6-10-12-9)7-4-2-1-3-5-7/h1-6H,(H,11,12,13)
- InChI Key: VWXNWTKUEPUSRZ-UHFFFAOYSA-N
- SMILES: S=C1NN=CC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 213.03384
- Monoisotopic Mass: 189.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.8Ų
- XLogP3: 1.6
Experimental Properties
- Density: 1.32g/cm3
- Boiling Point: 297.4ºC at 760mmHg
- Flash Point: 133.6ºC
- PSA: 36.42
- LogP: 1.82730
1,2,4-Triazine-3(2H)-thione,5-phenyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM506890-1g |
5-Phenyl-1,2,4-triazine-3-thiol |
15969-28-5 | 97% | 1g |
$*** | 2023-03-31 |
1,2,4-Triazine-3(2H)-thione,5-phenyl- Related Literature
-
Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
-
Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
-
Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
-
5. Caper tea
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